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Compound of Interest

Compound Name: CY-09

Cat. No.: B606855

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of CY-
09, a selective and direct inhibitor of the NLRP3 inflammasome, in various mouse models of
inflammatory diseases. The included protocols are based on published research and are
intended to serve as a guide for designing and executing preclinical studies.

Mechanism of Action

CY-09 directly targets the NLRP3 protein, a key component of the inflammasome complex.
Specifically, it binds to the ATP-binding motif within the NACHT domain of NLRP3.[1][2][3] This
binding action inhibits the ATPase activity of NLRP3, which is a critical step for its
oligomerization and the subsequent assembly of the inflammasome.[1][2][3] By preventing
inflammasome activation, CY-09 effectively blocks the cleavage of caspase-1 and the
maturation and secretion of pro-inflammatory cytokines IL-1(3 and IL-18.[1][2][3]

Below is a diagram illustrating the signaling pathway of NLRP3 inflammasome activation and
the inhibitory action of CY-09.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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